Allelopathic Growth Inhibition vs. Blumenol A
In a direct comparative study co-isolating and testing both compounds from the same plant source (Oryza sativa var. Awaakamai), grasshopper ketone and blumenol A demonstrated quantitatively distinct phytotoxic potency profiles [1]. Grasshopper ketone required a minimum inhibitory concentration of 30 µmol/L for growth suppression of cress shoots and roots, compared to 10 µmol/L for blumenol A [1]. The 50% growth inhibition concentrations (IC50) for grasshopper ketone were 185 µmol/L (cress roots) and 76 µmol/L (cress shoots), whereas blumenol A achieved IC50 values of 84 µmol/L and 27 µmol/L, respectively, under identical assay conditions [1].
| Evidence Dimension | Phytotoxic growth inhibition potency (IC50 and threshold concentration) |
|---|---|
| Target Compound Data | Minimum inhibitory concentration: 30 µmol/L; IC50 (cress roots): 185 µmol/L; IC50 (cress shoots): 76 µmol/L |
| Comparator Or Baseline | Blumenol A: Minimum inhibitory concentration: 10 µmol/L; IC50 (cress roots): 84 µmol/L; IC50 (cress shoots): 27 µmol/L |
| Quantified Difference | Blumenol A exhibits approximately 2.2-fold higher potency on roots (84 vs 185 µmol/L) and 2.8-fold higher potency on shoots (27 vs 76 µmol/L); grasshopper ketone requires 3× higher threshold concentration (30 vs 10 µmol/L) to initiate growth inhibition |
| Conditions | Cress (Lepidium sativum) seedling growth assay; aqueous methanol extract-derived purified compounds tested in vitro under controlled laboratory conditions |
Why This Matters
This direct comparison establishes that grasshopper ketone is a weaker phytotoxin than its co-occurring analog blumenol A, which informs compound selection for allelopathy research—blumenol A is preferred for potent growth inhibition studies, while grasshopper ketone may serve as a lower-potency control or for investigating concentration-dependent phytotoxic mechanisms.
- [1] Kato-Noguchi H, Tamura K, Sasaki H, Suenaga K. Identification of two phytotoxins, blumenol A and grasshopper ketone, in the allelopathic Japanese rice variety Awaakamai. J Plant Physiol. 2012;169(7):682-685. View Source
